1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: N-[(3-methyloxetan-3-yl)methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C10H19NO2/c1-10(7-12-8-10)6-11-5-9-3-2-4-13-9/h9,11H,2-8H2,1H3
• InChI Key: FQHRXRIKUGTZMN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC1)CNCC2CCCO2

Description

1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine is an organic compound that features a unique structure combining an oxetane ring and a tetrahydrofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine typically involves the reaction of 3-methyloxetan-3-ylamine with a tetrahydrofuran derivative under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification and crystallization to ensure the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce different amine derivatives.

Scientific Research Applications

1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which 1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other biomolecules, resulting in the observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Tetrahydrofuran-3-yl)methanamine: Shares the tetrahydrofuran ring but lacks the oxetane ring.

3-Methyloxetan-3-ylamine: Contains the oxetane ring but lacks the tetrahydrofuran ring.

Uniqueness

1-(3-Methyloxetan-3-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine is unique due to its combination of both oxetane and tetrahydrofuran rings, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where these properties are advantageous.